Cas no 28686-96-6 (3-Bromo-4-thiophen-3-ylthiophene)

• Product Name: 3-Bromo-4-thiophen-3-ylthiophene
• CAS No: 28686-96-6
• MF: C₈H₅BrS₂
• MW: 245.159298658371
• CID: 2928987
• Update Time: 2023-08-10

3-Bromo-4-thiophen-3-ylthiophene Chemical and Physical Properties

Names and Identifiers

• 3,3'-Bithiophene, 4-bromo-
• 3-Bromo-4-thiophen-3-ylthiophene

• Inchi： 1S/C8H5BrS2/c9-8-5-11-4-7(8)6-1-2-10-3-6/h1-5H
• InChI Key： KCRJRQLLAGQRCH-UHFFFAOYSA-N
• SMILES： BrC1=CSC=C1C1=CSC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• XLogP3: 3.6
• Topological Polar Surface Area: 56.5